N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(2,4-dimethylphenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains a 1,4-dioxaspiro[4.4]nonan-2-ylmethyl group and a 2,4-dimethylphenyl group linked by an oxalamide group . The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields such as drug discovery, material science, and organic synthesis.
Synthesis Analysis
While specific synthesis methods for this compound are not available, compounds with similar structures are typically synthesized from lactones of y-hydroxy carboxylic acids or aliphatic y,y’-dihydroxy ketones .Molecular Structure Analysis
The compound has a unique structure that includes a spirocyclic ether (1,4-dioxaspiro[4.4]nonan-2-ylmethyl), an aromatic ring (2,4-dimethylphenyl), and an oxalamide group .Scientific Research Applications
Immunosuppressive Research
The 1,6-dioxaspiro[4.4]nonan-2-one motif, which is part of the structure of the compound, is found in the immunosuppressive triterpenoid Phainanoid F . This suggests that the compound could potentially be used in research related to immunosuppression.
Material Science
The compound’s unique structure allows for investigations in material science. For example, 1,6-Dioxaspiro[4.4]nonane-2,7-dione, a related compound, was used to cure diglycidylether of bisphenol A (DGEBA) with ytterbium triflate as initiator . This suggests potential applications in the development of new materials.
Organic Synthesis
The compound could be used in organic synthesis, given its unique structure. For instance, a furan oxidative spirocyclization was used as the key step in the synthesis of the 1,6-dioxaspiro[4.4]nonan-2-one motif .
Drug Discovery
The compound’s unique structure allows for investigations in drug discovery. It could potentially be used as a building block in the synthesis of new drugs.
properties
IUPAC Name |
N'-(2,4-dimethylphenyl)-N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-12-5-6-15(13(2)9-12)20-17(22)16(21)19-10-14-11-23-18(24-14)7-3-4-8-18/h5-6,9,14H,3-4,7-8,10-11H2,1-2H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNHQVROWOGZNQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C(=O)NCC2COC3(O2)CCCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(2,4-dimethylphenyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.